Cas no 2743432-12-2 (Methyl 6-[1-(trifluoromethyl)cyclobutyl]piperidine-3-carboxylate)

Methyl 6-[1-(trifluoromethyl)cyclobutyl]piperidine-3-carboxylate is a fluorinated piperidine derivative with a cyclobutyl substituent, offering unique structural features for pharmaceutical and agrochemical applications. The trifluoromethyl group enhances metabolic stability and lipophilicity, potentially improving bioavailability and binding affinity in drug discovery. The cyclobutyl moiety introduces steric constraints that may influence conformational preferences in target interactions. The ester functionality provides a versatile handle for further synthetic modifications. This compound is particularly valuable in medicinal chemistry as a building block for the development of bioactive molecules, including protease inhibitors or CNS-targeting agents, where fluorinated scaffolds are often employed to optimize pharmacokinetic properties.

Methyl 6-[1-(trifluoromethyl)cyclobutyl]piperidine-3-carboxylate structure

2743432-12-2 structure

Product name:Methyl 6-[1-(trifluoromethyl)cyclobutyl]piperidine-3-carboxylate

CAS No:2743432-12-2

MF:C₁₂H₁₈F₃NO₂

MW:265.272034168243

CID:5853635

PubChem ID:165710393

Methyl 6-[1-(trifluoromethyl)cyclobutyl]piperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- 2743432-12-2
- methyl 6-[1-(trifluoromethyl)cyclobutyl]piperidine-3-carboxylate
- EN300-37276457
- Methyl 6-[1-(trifluoromethyl)cyclobutyl]piperidine-3-carboxylate
- Inchi： 1S/C12H18F3NO2/c1-18-10(17)8-3-4-9(16-7-8)11(5-2-6-11)12(13,14)15/h8-9,16H,2-7H2,1H3
- InChI Key： BOUXRCFMGRUCRV-UHFFFAOYSA-N
- SMILES： FC(C1(CCC1)C1CCC(C(=O)OC)CN1)(F)F

Computed Properties

Exact Mass: 265.12896330g/mol
Monoisotopic Mass: 265.12896330g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 326
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38.3Å²
XLogP3: 2.5

Methyl 6-[1-(trifluoromethyl)cyclobutyl]piperidine-3-carboxylate Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
Enamine	EN300-37276457-2.5g	methyl 6-[1-(trifluoromethyl)cyclobutyl]piperidine-3-carboxylate	2743432-12-2	2.5g	$2660.0	2023-05-31
Enamine	EN300-37276457-10.0g	methyl 6-[1-(trifluoromethyl)cyclobutyl]piperidine-3-carboxylate	2743432-12-2	10g	$5837.0	2023-05-31
Enamine	EN300-37276457-0.5g	methyl 6-[1-(trifluoromethyl)cyclobutyl]piperidine-3-carboxylate	2743432-12-2	0.5g	$1302.0	2023-05-31
Enamine	EN300-37276457-0.05g	methyl 6-[1-(trifluoromethyl)cyclobutyl]piperidine-3-carboxylate	2743432-12-2	0.05g	$1140.0	2023-05-31
Enamine	EN300-37276457-0.25g	methyl 6-[1-(trifluoromethyl)cyclobutyl]piperidine-3-carboxylate	2743432-12-2	0.25g	$1249.0	2023-05-31
Enamine	EN300-37276457-5.0g	methyl 6-[1-(trifluoromethyl)cyclobutyl]piperidine-3-carboxylate	2743432-12-2	5g	$3935.0	2023-05-31
Enamine	EN300-37276457-1.0g	methyl 6-[1-(trifluoromethyl)cyclobutyl]piperidine-3-carboxylate	2743432-12-2	1g	$1357.0	2023-05-31
Enamine	EN300-37276457-0.1g	methyl 6-[1-(trifluoromethyl)cyclobutyl]piperidine-3-carboxylate	2743432-12-2	0.1g	$1195.0	2023-05-31